Cas no 1551530-96-1 (3-(2-bromo-6-methoxyphenoxy)propan-1-amine)

• Product Name: 3-(2-bromo-6-methoxyphenoxy)propan-1-amine
• CAS No: 1551530-96-1
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6594546
• PubChem ID: 83140939
• Update Time: 2025-05-21

3-(2-bromo-6-methoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-methoxyphenoxy)propan-1-amine
• 1-Propanamine, 3-(2-bromo-6-methoxyphenoxy)-
• AKOS021462551
• A1-38311
• EN300-1933723
• 1551530-96-1

• Inchi： 1S/C10H14BrNO2/c1-13-9-5-2-4-8(11)10(9)14-7-3-6-12/h2,4-5H,3,6-7,12H2,1H3
• InChI Key： VOKGCYSYIHDDMO-UHFFFAOYSA-N
• SMILES： C(N)CCOC1=C(OC)C=CC=C1Br

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 324.9±32.0 °C(Predicted)
• pka: 9.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-bromo-6-methoxyphenoxy)propan-1-amine

Comprehensive Overview of 3-(2-bromo-6-methoxyphenoxy)propan-1-amine (CAS No. 1551530-96-1): Properties, Applications, and Industry Insights

3-(2-bromo-6-methoxyphenoxy)propan-1-amine (CAS No. 1551530-96-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated methoxy derivative belongs to the class of aryloxypropanamines, which are increasingly studied for their potential as intermediates in drug discovery and crop protection agents. The compound's molecular formula, C₁₀H₁₄BrNO₂, combines a bromophenoxy moiety with an aminopropyl chain, creating versatile reactivity patterns that interest synthetic chemists.

Recent scientific literature highlights the growing importance of bromo-methoxy aromatic compounds like 1551530-96-1 in developing targeted therapies. The 2-bromo-6-methoxy substitution pattern is particularly noteworthy as it appears in several bioactive molecules under investigation for neurological applications. Researchers are exploring how the propan-1-amine linker influences molecular interactions with biological targets, making this compound relevant to current structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic chemistry perspective, 3-(2-bromo-6-methoxyphenoxy)propan-1-amine serves as a valuable building block for constructing more complex architectures. Its bromine atom offers a handle for palladium-catalyzed cross-coupling reactions, while the primary amine functionality enables condensation reactions to form amides or imines. These characteristics align with current industry trends favoring modular synthesis approaches and late-stage functionalization strategies in drug development pipelines.

Analytical characterization of CAS No. 1551530-96-1 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to the proton environments adjacent to the bromine and methoxy groups. The compound's physicochemical properties—including its solubility profile in organic solvents and melting point range—are critical parameters for researchers designing experimental protocols. Recent publications suggest potential applications in developing fluorescent probes due to the photophysical properties of its aromatic system.

In the context of green chemistry initiatives, synthetic routes to 3-(2-bromo-6-methoxyphenoxy)propan-1-amine are being optimized to reduce environmental impact. Modern approaches emphasize atom economy and catalytic processes over traditional bromination methods. This aligns with pharmaceutical industry demands for sustainable synthetic intermediates that meet stringent regulatory requirements while maintaining cost-effectiveness in large-scale production.

The safety profile of 1551530-96-1 follows standard handling procedures for brominated aromatic compounds, requiring appropriate personal protective equipment in laboratory settings. While not classified as highly hazardous, proper chemical storage conditions (typically under inert atmosphere at controlled temperatures) are recommended to maintain stability. Material Safety Data Sheets (MSDS) provide detailed guidance on exposure limits and first aid measures for researchers working with this chemical entity.

Commercial availability of 3-(2-bromo-6-methoxyphenoxy)propan-1-amine has expanded in recent years to meet growing research demand. Suppliers typically offer the compound in various purity grades (95-99%) with certificates of analysis documenting impurity profiles. Current market trends show increased interest from contract research organizations (CROs) specializing in fragment-based drug discovery, where this scaffold serves as a starting point for library development.

Future research directions for CAS No. 1551530-96-1 may explore its potential in bioconjugation chemistry or as a precursor for heterocyclic systems prevalent in approved therapeutics. The compound's structural features make it particularly interesting for developing allosteric modulators of protein targets—a hot topic in current drug discovery. As the scientific community continues investigating brominated bioactive molecules, this intermediate will likely maintain its relevance in cutting-edge chemical biology research.